Cas no 77177-26-5 (Benzoic acid, 2-(5-methyl-1H-tetrazol-1-yl)-, ethyl ester)
77177-26-5 structure
Product Name:Benzoic acid, 2-(5-methyl-1H-tetrazol-1-yl)-, ethyl ester
CAS No:77177-26-5
MF:C11H12N4O2
MW:232.23858165741
CID:1783682
PubChem ID:3761737
Update Time:2025-04-21
Benzoic acid, 2-(5-methyl-1H-tetrazol-1-yl)-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 2-(5-methyl-1H-tetrazol-1-yl)-, ethyl ester
- ethyl 2-(5-methyltetrazol-1-yl)benzoate
- HMS2801G10
- SCHEMBL6099859
- ALBB-035240
- 1-(2'-carbethoxyphenyl)-5-methyltetrazole
- ethyl- 2-(5-methyl-1H-tetrazol-1-yl)benzoate
- DTXSID10396062
- ethyl-2-(5-methyl-1H-tetrazol-1-yl)benzoate
- 2-(5-Methyl-tetrazol-1-yl)-benzoic acid ethyl ester
- SMR000426860
- CHEMBL1307657
- AKOS000275852
- STL324817
- MLS001029902
- ethyl 2-(5-methyl-1H-tetrazol-1-yl)benzoate
- JQPAALBDXTUHTI-UHFFFAOYSA-N
- 77177-26-5
-
- Inchi: 1S/C11H12N4O2/c1-3-17-11(16)9-6-4-5-7-10(9)15-8(2)12-13-14-15/h4-7H,3H2,1-2H3
- InChI Key: JQPAALBDXTUHTI-UHFFFAOYSA-N
- SMILES: O(CC)C(C1C=CC=CC=1N1C(C)=NN=N1)=O
Computed Properties
- Exact Mass: 232.09602564g/mol
- Monoisotopic Mass: 232.09602564g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 274
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 69.9Ų
Benzoic acid, 2-(5-methyl-1H-tetrazol-1-yl)-, ethyl ester Related Literature
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Connor J. Taylor,Hikaru Seki,Friederike M. Dannheim,Mark J. Willis,Graeme Clemens,Brian A. Taylor,Thomas W. Chamberlain,Richard A. Bourne React. Chem. Eng., 2021,6, 1404-1411
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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